2-(3-Fluoropyridin-2-yl)acetic acid hydrochloride
Overview
Description
2-(3-Fluoropyridin-2-yl)acetic acid hydrochloride is an organic compound with the chemical formula C7H7ClFNO2 . It has a molecular weight of 191.59 . The compound appears as a powder and is typically stored at a temperature of 4 °C .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(3-fluoropyridin-2-yl)acetic acid; hydrochloride . The compound’s structure can be represented by the SMILES string: C1=CC(=C(N=C1)CC(=O)O)F.Cl .Physical And Chemical Properties Analysis
2-(3-Fluoropyridin-2-yl)acetic acid hydrochloride is a powder . It has a molecular weight of 191.59 and a chemical formula of C7H7ClFNO2 . The compound is typically stored at a temperature of 4 °C .Scientific Research Applications
Crystal Structure and Interaction Analysis
The compound has been analyzed for its crystal structure and molecular interactions. Park et al. (2016) examined a structurally similar compound, noting the presence of hydrogen bonds and weak π–π interactions, which form a three-dimensional network in the crystal structure (Hyunjin Park et al., 2016).
Synthesis and Chemical Transformation
Li et al. (2018) developed a catalyst-free method for synthesizing 2-aminopyridine derivatives from 2-fluoropyridine and acetamidine hydrochloride. This method showcases high yield, chemoselectivity, and adaptability to various substrates (Yibiao Li et al., 2018). Jing (2010) synthesized 2-(5-fluorouracil-1-yl-acetamido) acetic acid, aiming to reduce the toxicity of 5-Fluorouracil, indicating the compound's potential in developing carrier-linked prodrugs (Xiong Jing, 2010).
Radioligand Development
Zhang et al. (2004) synthesized a radioligand, [18F]NIDA 522131, for studying extrathalamic nicotinic acetylcholine receptors by positron-emission tomography (PET), showing the compound's potential in molecular imaging (Yi Zhang & A. Horti, 2004).
Drug Development and Molecular Interaction
Fretz et al. (2013) described the discovery of a potent, selective, and orally bioavailable CRTh2 antagonist, showcasing the compound's relevance in therapeutic applications (H. Fretz et al., 2013). Yao et al. (2016) reported a fluoroacetylation reaction of indoles using fluorinated acetic acids under catalyst- and additive-free conditions, emphasizing the compound's role in organic synthesis (Shun-Jiang Yao et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-(3-fluoropyridin-2-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2.ClH/c8-5-2-1-3-9-6(5)4-7(10)11;/h1-3H,4H2,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOWBCEUAKFJFKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)CC(=O)O)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluoropyridin-2-yl)acetic acid hydrochloride | |
CAS RN |
1780629-78-8 |
Source
|
| Record name | 2-(3-fluoropyridin-2-yl)acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-Bromophenyl)methyl]-4,5,6,7-tetrahydrobenzimidazole](/img/structure/B1381952.png)
